Cas no 93548-08-4 (Isoxazole, 3,5-dimethyl-4-pentyl- (9CI))

93548-08-4 structure
Product name:Isoxazole, 3,5-dimethyl-4-pentyl- (9CI)
Isoxazole, 3,5-dimethyl-4-pentyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 3,5-dimethyl-4-pentyl- (9CI)
- 3,5-Dimethyl-4-pentylisoxazole
- 93548-08-4
- SCHEMBL18647926
- DB-287714
- Isoxazole, 3,5-dimethyl-4-pentyl-
-
- Inchi: InChI=1S/C10H17NO/c1-4-5-6-7-10-8(2)11-12-9(10)3/h4-7H2,1-3H3
- InChI Key: SSVCSNWFKKQQRP-UHFFFAOYSA-N
- SMILES: CCCCCC1=C(ON=C1C)C
Computed Properties
- Exact Mass: 167.131
- Monoisotopic Mass: 167.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 3.6
Isoxazole, 3,5-dimethyl-4-pentyl- (9CI) Related Literature
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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5. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
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